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Compound of Interest

Compound Name: GSK2850163 hydrochloride

Cat. No.: B10799446 Get Quote

Application Notes and Protocols for
GSK2850163 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and laboratory use

of GSK2850163 hydrochloride, a potent inhibitor of inositol-requiring enzyme-1 alpha

(IRE1α).

Introduction
GSK2850163 hydrochloride is a small molecule inhibitor targeting the kinase and

endoribonuclease (RNase) activities of IRE1α, a key transducer of the unfolded protein

response (UPR). The UPR is a cellular stress response pathway activated by the accumulation

of unfolded or misfolded proteins in the endoplasmic reticulum (ER). By inhibiting IRE1α,

GSK2850163 hydrochloride allows for the investigation of the UPR's role in various

physiological and pathological processes, including cancer, metabolic disorders, and

neurodegenerative diseases.

Safety and Handling Precautions
2.1 Hazard Identification
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While a comprehensive toxicological profile is not fully available, it is crucial to handle

GSK2850163 hydrochloride with care, assuming it may be harmful. Standard laboratory

safety protocols should be strictly followed.

2.2 Personal Protective Equipment (PPE)

When handling GSK2850163 hydrochloride, the following PPE is mandatory:

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) inspected for integrity before

each use.

Body Protection: A lab coat is required. For procedures with a higher risk of exposure,

consider fire/flame resistant and impervious clothing.

Respiratory Protection: If working with the powdered form or if dust formation is likely, use a

NIOSH-approved respirator.

2.3 Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid compound or preparing stock solutions.

Ensure easy access to an eyewash station and a safety shower.

2.4 First Aid Measures

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.
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2.5 Spills and Disposal

Spills: In case of a spill, avoid dust formation. Wear appropriate PPE, absorb the spill with an

inert material, and collect it in a sealed container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains.

Storage and Stability
Short-term storage (powder): Store at 2-8°C.

Long-term storage (powder): For long-term storage, it is recommended to store the

compound at -20°C.

Solutions: Once dissolved, it is best to prepare solutions fresh for each experiment. If

storage of a stock solution is necessary, it is recommended to store it at -20°C and use it

within one month. Avoid repeated freeze-thaw cycles.

Quantitative Data Summary
Property Value Source

Molecular Formula C₂₄H₃₀Cl₃N₃O

CAS Number 2319838-09-8

IC₅₀ (IRE1α Kinase Activity) 20 nM

IC₅₀ (IRE1α RNase Activity) 200 nM

Weakly Inhibited Kinases
Ron (IC₅₀ = 4.4 µM), FGFR1

V561M (IC₅₀ = 17 µM)

Experimental Protocols
5.1 Preparation of Stock Solutions

For in vitro experiments, a common solvent is Dimethyl Sulfoxide (DMSO). For a 10 mM stock

solution:
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Calculate the required mass of GSK2850163 hydrochloride based on its molecular weight

(482.87 g/mol ).

Add the appropriate volume of DMSO to the solid compound.

Vortex or sonicate briefly to ensure complete dissolution.

5.2 In Vitro Assay for IRE1α Kinase Activity (ADP-Glo™ Assay)

This protocol is adapted from commercially available information and measures the inhibition of

IRE1α's intrinsic ATP hydrolysis activity.

Materials:

GSK2850163 hydrochloride stock solution

Recombinant phosphorylated IRE1α (pIRE1α)

ATP

ADP-Glo™ Kinase Assay kit

384-well plates

Assay Buffer: 50 mM HEPES (pH 7.5), 30 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 0.02%

CHAPS, 0.01 mg/mL BSA

Procedure:

Add 100 nL of GSK2850163 hydrochloride at various concentrations (in DMSO) to the

wells of a 384-well plate.

Initiate the kinase reaction by adding 5 µL of a solution containing 10 nM pIRE1α and 120

µM ATP in assay buffer to each well.

Incubate the plate at room temperature for 2 hours.

Stop the reaction by adding 5 µL of ADP-Glo™ Reagent.
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Incubate for 40 minutes at room temperature.

Add 10 µL of Kinase Detection Reagent to each well.

Incubate for 30 minutes at room temperature.

Measure the luminescence using a plate reader.

Calculate the IC₅₀ value by fitting the data to a dose-response curve.

5.3 In Vitro Assay for IRE1α RNase Activity (XBP1 Splicing Luciferase Reporter Assay)

This protocol measures the inhibition of IRE1α-mediated XBP1 mRNA splicing.

Materials:

PANC-1 cells (or other suitable cell line)

RPMI 1640 medium with 10% FBS

pGL3-5xUPRE-luciferase reporter plasmid

pRL-SV40 Renilla luciferase control plasmid

Transfection reagent (e.g., FuGENE® 6)

Tunicamycin (ER stress inducer)

GSK2850163 hydrochloride

Dual-Glo® Luciferase Assay System

6-well plates

Procedure:

Seed PANC-1 cells in 6-well plates.
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Co-transfect the cells with the UPRE-luciferase reporter and Renilla luciferase control

plasmids using a suitable transfection reagent.

After 48 hours, induce ER stress by treating the cells with 2.5 µg/mL tunicamycin for 1 hour.

Treat the cells with varying concentrations of GSK2850163 hydrochloride for 16 hours.

Measure firefly and Renilla luciferase activities using the Dual-Glo® Luciferase Assay

System according to the manufacturer's instructions.

Normalize the firefly luciferase activity to the Renilla luciferase activity to account for

differences in transfection efficiency and cell viability.

Determine the IC₅₀ value for the inhibition of XBP1 splicing.
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Caption: Safe handling workflow for GSK2850163 hydrochloride.
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Caption: The IRE1α signaling pathway and the inhibitory action of GSK2850163.

To cite this document: BenchChem. [GSK2850163 hydrochloride handling and safety
precautions for lab use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799446#gsk2850163-hydrochloride-handling-and-
safety-precautions-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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